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Introduction

12-Hydroxydodecanoic acid (12-HDA), also known as 12-hydroxylauric acid, is a saturated
omega-hydroxy fatty acid. As a C12 fatty acid, it plays a role as a human metabolite and is
involved in various biological processes, including the omega-oxidation of fatty acids.[1][2] Its
bifunctional nature, possessing both a terminal carboxylic acid and a hydroxyl group, makes it
a valuable monomer for the synthesis of polyesters and other polymers with applications in
biodegradable materials and drug delivery systems.[2][3][4] This technical guide provides a
comprehensive overview of the physical and chemical properties of 12-hydroxydodecanoic
acid, detailed experimental protocols for their determination, and a visualization of its primary
metabolic pathway.

Physical and Chemical Properties

The physical and chemical characteristics of 12-hydroxydodecanoic acid are summarized
below. These properties are crucial for its handling, formulation, and application in various
scientific and industrial settings.

Table 1: General and Physical Properties of 12-
Hydroxydodecanoic Acid
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Property Value Reference
Molecular Formula C12H2403 [5]
Molecular Weight 216.32 g/mol [5]1[6]
Appearance White to off-white powder/solid  [2][5]
Melting Point 85-88 °C [51[6]
- , 359.00 to 360.00 °C
Boiling Point . [7]
(estimated)
_ 0.988 + 0.06 g/cm? (20 °C, 760
Density [2]

Torr)

ble 2: Solubility of 12-Hyd lod ic Acid

Solvent Solubility Reference
Water 278 mg/L at 25 °C (estimated) [7]
Ethanol ~15 mg/mL [8]
DMSO ~30 mg/mL (sonication ]

recommended)

Dimethylformamide (DMF)

~3 mg/mL

[8]

Methanol

Slightly soluble

[2]

Table 3: Chemical and Spectroscopic Properties of 12-
Hydroxydodecanoic Acid
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Property Value Reference
pKa 4.78 £ 0.10 (Predicted) [2]
LogP (o/w) 2.866 (estimated) [7]

See Experimental Protocols
1H NMR Spectra ) ) [10]
section for details.

See Experimental Protocols
13C NMR Spectra ) ) [11]
section for details.

Electron lonization (EI) mass
Mass Spectrometry ) [12][13]
spectrum available.

IR Spectra Data available.

Experimental Protocols

This section outlines the methodologies for determining the key physical and chemical
properties of 12-hydroxydodecanoic acid.

Determination of Melting Point

The melting point of 12-hydroxydodecanoic acid can be determined using a standard
capillary melting point apparatus.

o Apparatus: Capillary melting point apparatus, capillary tubes (sealed at one end),
thermometer.

e Procedure:

o A small amount of finely powdered 12-hydroxydodecanoic acid is packed into a capillary
tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady rate (e.g., 2-5 °C/min).
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o The temperature at which the first liquid appears (onset of melting) and the temperature at
which the entire sample becomes a clear liquid (completion of melting) are recorded as
the melting point range. For a pure compound, this range is typically narrow.

Determination of Solubility

The solubility of 12-hydroxydodecanoic acid in various solvents can be determined by the
shake-flask method.

o Apparatus: Analytical balance, vials with screw caps, shaker or rotator, filtration device (e.g.,
syringe filters), analytical instrument for quantification (e.g., HPLC, GC-MS).

e Procedure:

o An excess amount of 12-hydroxydodecanoic acid is added to a known volume of the
solvent in a sealed vial.

o The vial is agitated at a constant temperature (e.g., 25 °C) for a sufficient time (e.g., 24-48
hours) to ensure equilibrium is reached.

o The suspension is allowed to settle, and an aliquot of the supernatant is carefully
withdrawn and filtered to remove any undissolved solid.

o The concentration of 12-hydroxydodecanoic acid in the filtrate is determined using a
suitable analytical method. The solubility is expressed in units such as mg/mL or g/L.

Determination of pKa

The acid dissociation constant (pKa) can be determined by potentiometric titration or by
methods such as reverse-phase high-performance liquid chromatography (RP-HPLC).[14]

e Potentiometric Titration Protocol:

o A known weight of 12-hydroxydodecanoic acid is dissolved in a suitable solvent mixture
(e.g., water-cosolvent system if solubility in pure water is low).

o The solution is titrated with a standardized solution of a strong base (e.g., NaOH) of
known concentration.
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o The pH of the solution is monitored throughout the titration using a calibrated pH meter.

o Aftitration curve (pH vs. volume of titrant added) is plotted. The pKa is the pH at the half-
equivalence point.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to elucidate the molecular structure of 12-hydroxydodecanoic
acid.

e Sample Preparation:

o Approximately 5-10 mg of 12-hydroxydodecanoic acid is dissolved in a suitable
deuterated solvent (e.g., CDClz, DMSO-de) in a clean, dry NMR tube.

o The final volume of the solution should be around 0.5-0.7 mL.
o The sample is mixed thoroughly to ensure homogeneity.
o Data Acquisition:

o H and 3C NMR spectra are acquired on a high-field NMR spectrometer (e.g., 400 or 500
MHz).

o Standard pulse programs are used for both *H and 13C acquisitions.

o The chemical shifts are referenced to the residual solvent peak or an internal standard
(e.g., TMS).

Signaling Pathways and Experimental Workflows
Omega-Oxidation of Dodecanoic Acid

12-Hydroxydodecanoic acid is a key intermediate in the omega-oxidation pathway of
dodecanoic acid (lauric acid). This metabolic route serves as an alternative to beta-oxidation,
particularly for medium-chain fatty acids.[15][16][17][18] The initial and rate-limiting step is the
hydroxylation of the terminal methyl group, catalyzed by cytochrome P450 enzymes.[1][19][20]
[21][22]
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Figure 1. Omega-Oxidation Pathway of Dodecanoic Acid.

Lipase-Catalyzed Polycondensation of 12-
Hydroxydodecanoic Acid

12-Hydroxydodecanoic acid can undergo polycondensation to form polyesters. This reaction
can be efficiently catalyzed by lipases, offering a green chemistry approach to polymer
synthesis.[3][4][23][24]

12-Hydroxydodecanoic Acid Organic Solvent (e.g., Toluene) Immobilized Lipase (e.g., Novozym 435)

Reaction Mixture

Polycondensation
(e.g., 90°C, under vacuum)

Purification
(e.g., Precipitation in Methanol)

Poly(12-hydroxydodecanoate)
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Figure 2. Experimental Workflow for Lipase-Catalyzed Polymerization.

Conclusion

12-Hydroxydodecanoic acid is a versatile molecule with well-defined physical and chemical
properties that make it of significant interest to researchers in chemistry, biology, and materials
science. Its role as a metabolic intermediate and a monomer for bioplastics highlights its
importance in both biological systems and sustainable technologies. The experimental
protocols and pathway visualizations provided in this guide offer a foundational resource for
professionals working with this compound, facilitating further research and development in
areas such as drug delivery, biodegradable polymers, and metabolic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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